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Compound of Interest

Compound Name: Enofelast

Cat. No.: B1671339

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enofelast, also known as BI-L-239, is a potent and selective inhibitor of 5-lipoxygenase (5-LO),
a key enzyme in the biosynthesis of leukotrienes.[1] Leukotrienes are pro-inflammatory lipid
mediators implicated in the pathophysiology of various inflammatory diseases, most notably
asthma. As a 5-LO inhibitor, Enofelast effectively blocks the production of leukotrienes, making
it a valuable tool for preclinical research aimed at understanding the role of these mediators in
disease and for the development of novel anti-inflammatory therapies.

This document provides detailed application notes and protocols for the formulation of
Enofelast for preclinical research, with a focus on its application in animal models of asthma.
Due to its poor aqueous solubility, specific formulation strategies are required to ensure
adequate bioavailability for both in vivo and in vitro studies.

Mechanism of Action: 5-Lipoxygenase Inhibition

Enofelast exerts its pharmacological effect by inhibiting the 5-lipoxygenase enzyme. This
enzyme catalyzes the conversion of arachidonic acid into 5-hydroperoxyeicosatetraenoic acid
(5-HPETE), the precursor to all leukotrienes. By blocking this initial step, Enofelast effectively
shuts down the entire leukotriene biosynthetic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8473681/
https://pubmed.ncbi.nlm.nih.gov/8473681/
https://www.benchchem.com/product/b1671339#enofelast-formulation-for-preclinical-research
https://www.benchchem.com/product/b1671339#enofelast-formulation-for-preclinical-research
https://www.benchchem.com/product/b1671339#enofelast-formulation-for-preclinical-research
https://www.benchchem.com/product/b1671339#enofelast-formulation-for-preclinical-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671339?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

